![molecular formula C13H13FN2O3 B4582304 2-(4-fluorophenoxy)-N-3-isoxazolylbutanamide](/img/structure/B4582304.png)
2-(4-fluorophenoxy)-N-3-isoxazolylbutanamide
Overview
Description
2-(4-fluorophenoxy)-N-3-isoxazolylbutanamide, also known as FPhOIB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of isoxazole derivatives and is known for its ability to modulate the activity of certain ion channels in the brain. In
Scientific Research Applications
Anaerobic Transformation and Environmental Impact
Fluorinated compounds, including analogs of 2-(4-fluorophenoxy)-N-3-isoxazolylbutanamide, have been studied for their transformation in anaerobic conditions, offering insights into environmental degradation processes. For example, the anaerobic transformation of phenol to benzoate via para-carboxylation using fluorinated analogues helped elucidate the mechanism of transformation. This study indicated that the carboxyl group was introduced para to the phenolic hydroxyl group, demonstrating the environmental pathways and degradation of fluorinated aromatic compounds (Genthner, Townsend, & Chapman, 1989).
Biological Evaluation and Drug Development
Fluorinated compounds have been extensively evaluated for their biological activity, leading to potential therapeutic applications. For instance, the discovery of 4-Hydroxy-3-(3-(phenylureido)benzenesulfonamides as SLC-0111 analogues for the treatment of hypoxic tumors overexpressing carbonic anhydrase IX demonstrates the application of fluorinated compounds in drug development. This study highlighted the potent inhibition of tumor-associated carbonic anhydrase isoforms IX and XII, showing the therapeutic potential of fluorinated compounds (Bozdağ et al., 2018).
Chemical Synthesis and Material Science
The synthesis and characterization of fluorinated compounds have been explored to develop materials with high performance and specific functionalities. For example, the synthesis and characterization of a fluorinated phthalazinone monomer and its polymers from polycondensation reactions highlight the application of fluorinated compounds in engineering plastics and membrane materials. These polymers exhibited good solubility, excellent thermal properties, and potential as materials for optical waveguides, underscoring the versatility of fluorinated compounds in material science (Xiao et al., 2003).
Antimicrobial and Antitubercular Activity
The synthesis and biological evaluation of isoxazole clubbed 1,3,4-oxadiazole derivatives, including fluorinated compounds, have shown significant antimicrobial and antitubercular activity. This research indicates the potential of fluorinated compounds in developing new antimicrobial agents, offering insights into their mechanism of action and effectiveness against various pathogens (Shingare et al., 2018).
properties
IUPAC Name |
2-(4-fluorophenoxy)-N-(1,2-oxazol-3-yl)butanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O3/c1-2-11(13(17)15-12-7-8-18-16-12)19-10-5-3-9(14)4-6-10/h3-8,11H,2H2,1H3,(H,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULBAQADDZJNYHG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=NOC=C1)OC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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